N-[4-(2-oxo-2-{2-[1-(4-pyridinyl)ethylidene]hydrazino}ethoxy)phenyl]acetamide

• IUPAC Name: 2-(4-acetamidophenoxy)-N-[(E)-1-pyridin-4-ylethylideneamino]acetamide
• InChI: InChI=1S/C17H18N4O3/c1-12(14-7-9-18-10-8-14)20-21-17(23)11-24-16-5-3-15(4-6-16)19-13(2)22/h3-10H,11H2,1-2H3,(H,19,22)(H,21,23)/b20-12+
• InChI Key: ZNZIQYDYOAJZKN-UDWIEESQSA-N
• Canonical SMILES: CC(=NNC(=O)COC1=CC=C(C=C1)NC(=O)C)C2=CC=NC=C2
• Isomeric SMILES: C/C(=N\NC(=O)COC1=CC=C(C=C1)NC(=O)C)/C2=CC=NC=C2
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

N-[4-(2-oxo-2-{2-[1-(4-pyridinyl)ethylidene]hydrazino}ethoxy)phenyl]acetamide, also known as ONO-4817, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[4-(2-oxo-2-{2-[1-(4-pyridinyl)ethylidene]hydrazino}ethoxy)phenyl]acetamide is an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a group of lipid mediators that play a role in various physiological processes, including inflammation and pain. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby exerting its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In a study by Zhang et al. (2018), this compound was found to induce apoptosis in breast cancer cells by activating the caspase pathway. In a study by Kikuchi et al. (2017), this compound was shown to reduce the expression of pro-inflammatory cytokines in a mouse model of colitis. Moreover, this compound has been shown to reduce infarct size and improve neurological function in a rat model of ischemic stroke (Kawakami et al., 2012).

Advantages and Limitations for Lab Experiments

One of the advantages of N-[4-(2-oxo-2-{2-[1-(4-pyridinyl)ethylidene]hydrazino}ethoxy)phenyl]acetamide is its specificity for COX-2, which reduces the risk of off-target effects. Moreover, this compound has been shown to have good pharmacokinetic properties, including high oral bioavailability and a long half-life (Yamamoto et al., 2005). However, one of the limitations of this compound is its low solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-[4-(2-oxo-2-{2-[1-(4-pyridinyl)ethylidene]hydrazino}ethoxy)phenyl]acetamide. One direction is to explore its potential therapeutic applications in other fields of research, such as cardiovascular diseases and neurodegenerative disorders. Another direction is to investigate the molecular mechanisms underlying its therapeutic effects, which may lead to the development of more potent and selective COX-2 inhibitors. Moreover, further studies are needed to optimize the formulation and delivery of this compound to improve its solubility and bioavailability.
In conclusion, this compound is a chemical compound that has shown promise in scientific research for its potential therapeutic applications in various fields. Its specificity for COX-2 and good pharmacokinetic properties make it an attractive candidate for further investigation. However, more research is needed to fully understand its mechanism of action and optimize its formulation and delivery.

Synthesis Methods

N-[4-(2-oxo-2-{2-[1-(4-pyridinyl)ethylidene]hydrazino}ethoxy)phenyl]acetamide can be synthesized through a multi-step process starting from 4-hydroxybenzoic acid. The first step involves the synthesis of 4-(2-oxo-2-{2-[1-(4-pyridinyl)ethylidene]hydrazino}ethoxy)benzoic acid, which is then converted to this compound through the reaction with acetic anhydride. The synthesis method has been described in detail in a research article by Yamamoto et al. (2005).

Scientific Research Applications

N-[4-(2-oxo-2-{2-[1-(4-pyridinyl)ethylidene]hydrazino}ethoxy)phenyl]acetamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurological disorders. In a study by Zhang et al. (2018), this compound was found to inhibit the growth of breast cancer cells by inducing apoptosis and suppressing cell proliferation. In another study by Kikuchi et al. (2017), this compound was shown to reduce inflammation in a mouse model of colitis. Moreover, this compound has been studied for its potential neuroprotective effects in a rat model of ischemic stroke (Kawakami et al., 2012).